7-Chloro-2-(2-(dimethylamino)ethyl)-1-(2-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-[2-(dimethylamino)ethyl]-1-(2-fluorophenyl)-6-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H20ClFN2O3/c1-12-10-17-14(11-15(12)23)20(27)18-19(13-6-4-5-7-16(13)24)26(9-8-25(2)3)22(28)21(18)29-17/h4-7,10-11,19H,8-9H2,1-3H3
• InChI Key: GYWPMOOONCWMIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C3=C(O2)C(=O)N(C3C4=CC=CC=C4F)CCN(C)C
• Molecular Formula: C22H20ClFN2O3
• Molecular Weight: 414.9 g/mol
• CAS No.: 886141-95-3

Description

7-Chloro-2-(2-(dimethylamino)ethyl)-1-(2-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C22H20ClFN2O3 and its molecular weight is 414.86. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Techniques

The compound and its analogs have been central to studies in organic synthesis, providing pathways to a broad range of derivatives. Vydzhak and Panchishyn (2010) detailed a high-yield synthesis process for 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, demonstrating the compound's versatility in generating diverse molecules through the reaction of methyl o-hydroxybenzoylpyruvate with N,N-dimethylethylenediamine and aromatic aldehydes (R. Vydzhak & S. Y. Panchishyn, 2010).

Materials Science Applications

In materials science, the focus has been on developing new materials with novel properties. Lei et al. (2016) synthesized D-π-A 1,4-dihydropyridine derivatives with aggregation-induced emission characteristics, including a compound with a similar structure to the one . These materials exhibited reversible piezochromism and solvent-induced emission changes, suggesting potential applications in sensing and imaging (Y. Lei et al., 2016).

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry, the compound and its derivatives have been explored for their potential biological activities. For example, Deady et al. (2003) investigated carboxamide derivatives of benzo[b][1,6]naphthyridines for their cytotoxic activity against various cancer cell lines, showcasing the compound's utility in developing potential therapeutic agents (L. Deady et al., 2003).

Photophysical and Electrochemical Studies

Research has also delved into the photophysical and electrochemical properties of derivatives. Luo et al. (2015) designed and synthesized novel 1,8-naphthalimide derivatives for organic light-emitting device applications, indicating the broader applicability of the compound in optoelectronic devices (Shuai Luo et al., 2015).